Cas no 941968-67-8 (1-benzyl-3-(1-methyl-1H-indol-3-yl)-1-(propan-2-yl)urea)

• Product Name: 1-benzyl-3-(1-methyl-1H-indol-3-yl)-1-(propan-2-yl)urea
• CAS No: 941968-67-8
• MF: C₂₀H₂₃N₃O
• MW: 321.416124582291
• CID: 5502838
• Update Time: 2025-06-13

1-benzyl-3-(1-methyl-1H-indol-3-yl)-1-(propan-2-yl)urea Chemical and Physical Properties

Names and Identifiers

• Urea, N-(1-methylethyl)-N'-(1-methyl-1H-indol-3-yl)-N-(phenylmethyl)-
• 1-benzyl-3-(1-methyl-1H-indol-3-yl)-1-(propan-2-yl)urea

• Inchi： 1S/C20H23N3O/c1-15(2)23(13-16-9-5-4-6-10-16)20(24)21-18-14-22(3)19-12-8-7-11-17(18)19/h4-12,14-15H,13H2,1-3H3,(H,21,24)
• InChI Key： FUPYCCBCBFHDPH-UHFFFAOYSA-N
• SMILES： N(C(C)C)(CC1=CC=CC=C1)C(NC1C2=C(N(C)C=1)C=CC=C2)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on 1-benzyl-3-(1-methyl-1H-indol-3-yl)-1-(propan-2-yl)urea

Comprehensive Overview of 1-Benzyl-3-(1-Methyl-1H-Indol-3-Yl)-1-(Propan-2-Yl)Urea (CAS No. 941968-67-8)

1-Benzyl-3-(1-methyl-1H-indol-3-yl)-1-(propan-2-yl)urea (CAS No. 941968-67-8) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential applications. This urea derivative features a benzyl group, a methyl-substituted indole moiety, and an isopropyl group, making it a versatile candidate for drug discovery and medicinal chemistry studies. Researchers are particularly interested in its role as a kinase inhibitor or receptor modulator, which aligns with current trends in targeted therapy development.

The compound's molecular structure combines aromatic and heterocyclic components, contributing to its bioactive potential. The indole ring system, commonly found in natural products and pharmaceuticals, enhances its ability to interact with biological targets. Meanwhile, the urea linkage provides hydrogen-bonding capabilities, a critical feature for molecular recognition in drug design. Such characteristics make 1-benzyl-3-(1-methyl-1H-indol-3-yl)-1-(propan-2-yl)urea a subject of interest for researchers exploring small-molecule therapeutics for conditions like inflammation, metabolic disorders, and neurological diseases.

In recent years, the demand for custom synthetic compounds like CAS No. 941968-67-8 has surged, driven by advancements in high-throughput screening and computational drug design. Pharmaceutical companies and academic labs frequently search for urea-based scaffolds to develop novel enzyme inhibitors or allosteric modulators. This compound’s structural flexibility allows for further derivatization, enabling the optimization of pharmacokinetic properties such as solubility and metabolic stability.

From a synthetic chemistry perspective, 1-benzyl-3-(1-methyl-1H-indol-3-yl)-1-(propan-2-yl)urea is typically prepared via carbodiimide-mediated coupling or isocyanate reactions. Its purity and stability are critical for reproducible biological assays, prompting rigorous analytical validation using techniques like HPLC, NMR, and mass spectrometry. These quality control measures ensure reliable data in structure-activity relationship (SAR) studies, a key focus in modern drug discovery.

Environmental and green chemistry considerations are also shaping the synthesis of such compounds. Researchers are exploring catalyst-free reactions and solvent-free conditions to minimize waste, reflecting broader industry shifts toward sustainable chemical practices. This aligns with frequent search queries like "eco-friendly synthesis of indole derivatives" or "green approaches to urea compounds," highlighting the intersection of innovation and sustainability.

Beyond pharmaceuticals, CAS No. 941968-67-8 may find applications in material science, particularly in designing functional polymers or supramolecular assemblies. Its aromatic and hydrogen-bonding features could contribute to self-healing materials or molecular sensors, areas gaining traction in nanotechnology forums. Such interdisciplinary potential makes it a recurring topic in scientific literature and patent filings.

For suppliers and distributors, accurate CAS registry details and regulatory compliance are paramount. The compound’s safety data sheets (SDS) must address handling precautions, though it is not classified as hazardous under standard guidelines. This transparency supports its adoption in global research collaborations, another trending topic in academic and industrial circles.

In summary, 1-benzyl-3-(1-methyl-1H-indol-3-yl)-1-(propan-2-yl)urea exemplifies the convergence of medicinal chemistry, synthetic innovation, and sustainability. Its multifaceted applications and alignment with drug discovery trends ensure continued relevance in scientific discourse. As researchers probe its mechanisms and derivatives, this compound will likely remain a staple in the quest for next-generation therapeutics and advanced materials.